3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid

• IUPAC Name: 3-[(4-bromophenyl)sulfonyl-ethylamino]propanoic acid
• InChI: InChI=1S/C11H14BrNO4S/c1-2-13(8-7-11(14)15)18(16,17)10-5-3-9(12)4-6-10/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key: BVNLIBKZROCWCK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C11H14BrNO4S
• Molecular Weight: 336.20 g/mol

Description

3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid, also known as Boc-3-Br-Phe-OH, is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is a derivative of the amino acid phenylalanine and is commonly used as a building block in peptide synthesis.

Mechanism of Action

The mechanism of action of 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH is not well understood. However, it is believed to act as a nucleophile in peptide synthesis, reacting with the carboxyl group of the amino acid to form a peptide bond. This reaction is catalyzed by various enzymes, such as proteases and peptidases.
Biochemical and Physiological Effects:
3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH has no known biochemical or physiological effects on its own. However, peptides synthesized using this compound may exhibit various biological activities, depending on their sequence and structure. For example, peptides containing a sulfonamide linkage have been shown to possess antimicrobial, anticancer, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH in peptide synthesis is its high purity and stability. This compound is also readily available from commercial suppliers, making it easy to obtain for laboratory experiments. However, one limitation is that it can be expensive compared to other amino acid derivatives. Additionally, the synthesis of peptides using 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH can be time-consuming and complex, requiring multiple steps and specialized equipment.

Future Directions

There are several future directions for the use of 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH in scientific research. One area of interest is the development of novel peptides with improved biological activities, such as increased potency and specificity. Another area is the optimization of peptide synthesis methods to improve efficiency and reduce costs. Additionally, 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH may have potential applications in drug discovery and development, particularly in the development of new antimicrobial and anticancer agents.

Synthesis Methods

The synthesis of 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH involves several steps, including the protection of the amino and carboxyl groups of phenylalanine, the bromination of the aromatic ring, and the deprotection of the amino and carboxyl groups. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH has been widely used in scientific research as a building block in peptide synthesis. Peptides are short chains of amino acids that play a crucial role in various biological processes, including cell signaling, enzyme catalysis, and immune response. 3-[(4-Bromophenyl)sulfonyl-ethylamino]propanoic acid-OH is particularly useful in the synthesis of peptides that contain a sulfonamide linkage, which is important in the development of antimicrobial and anticancer agents.